Cas no 1255718-14-9 (3-(2-Isoxazolidinyl)propanoic Acid Hydrochloride)

• Product Name: 3-(2-Isoxazolidinyl)propanoic Acid Hydrochloride
• CAS No: 1255718-14-9
• MF: C₆H₁₂ClNO₃
• MW: 181.617381095886
• CID: 4582418
• Update Time: 2025-06-15

3-(2-Isoxazolidinyl)propanoic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Isoxazolidin-2-yl)propanoic acid hydrochloride
• 3-(2-Isoxazolidinyl)propanoic acid hydrochloride
• 3-(1,2-oxazolidin-2-yl)propanoic acid;hydrochloride
• 3-Isoxazolidin-2-ylpropanoic acid hydrochloride, AldrichCPR
• 3-(2-Isoxazolidinyl)propanoic Acid Hydrochloride

• Inchi： 1S/C6H11NO3.ClH/c8-6(9)2-4-7-3-1-5-10-7;/h1-5H2,(H,8,9);1H
• InChI Key： KGEJSCNOIGFANH-UHFFFAOYSA-N
• SMILES： Cl.O1CCCN1CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 126
• Topological Polar Surface Area: 49.8

Additional information on 3-(2-Isoxazolidinyl)propanoic Acid Hydrochloride

3-(2-Isoxazolidinyl)propanoic Acid Hydrochloride (CAS No. 1255718-14-9): An Overview of Its Properties and Applications in Modern Research

3-(2-Isoxazolidinyl)propanoic Acid Hydrochloride (CAS No. 1255718-14-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(2-Isoxazolidinyl)propanoic Acid HCl, is a derivative of isoxazolidine, a five-membered heterocyclic ring containing one nitrogen and one oxygen atom. The presence of this unique ring structure imparts distinct chemical and biological properties to the molecule, making it a valuable tool in various scientific applications.

The chemical structure of 3-(2-Isoxazolidinyl)propanoic Acid Hydrochloride is characterized by a carboxylic acid group attached to a propyl chain, which is further substituted with an isoxazolidine ring. The hydrochloride salt form enhances its solubility in aqueous media, facilitating its use in biological assays and pharmaceutical formulations. The compound's molecular formula is C7H10N2O3·HCl, with a molecular weight of approximately 197.62 g/mol.

In recent years, 3-(2-Isoxazolidinyl)propanoic Acid Hydrochloride has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of neurotransmitter systems. Research has shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially offering new avenues for the treatment of neurological disorders such as anxiety, depression, and cognitive impairments.

A study published in the Journal of Medicinal Chemistry highlighted the ability of 3-(2-Isoxazolidinyl)propanoic Acid Hydrochloride to modulate GABAergic transmission. GABA (gamma-aminobutyric acid) is the primary inhibitory neurotransmitter in the CNS, and dysregulation of GABAergic signaling is implicated in various neurological conditions. The study demonstrated that the compound could enhance GABAergic activity, suggesting its potential as a novel anxiolytic agent.

Beyond its neuropharmacological properties, 3-(2-Isoxazolidinyl)propanoic Acid Hydrochloride has also been investigated for its anti-inflammatory effects. Inflammation plays a crucial role in many chronic diseases, including arthritis and inflammatory bowel disease (IBD). Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and tissue damage.

The anti-inflammatory properties of 3-(2-Isoxazolidinyl)propanoic Acid Hydrochloride have been further explored in animal models of inflammatory diseases. A study published in the Inflammation Research journal reported that oral administration of the compound significantly reduced paw edema in rats with carrageenan-induced inflammation. These findings suggest that the compound may have therapeutic potential for managing inflammatory conditions.

In addition to its pharmacological properties, 3-(2-Isoxazolidinyl)propanoic Acid Hydrochloride has been used as a building block in synthetic chemistry. Its unique structural features make it an attractive starting material for the synthesis of more complex molecules with diverse biological activities. Researchers have utilized this compound to develop novel derivatives with enhanced potency and selectivity for specific targets.

A recent example of such synthetic efforts was reported in the Tetrahedron Letters. Scientists synthesized a series of derivatives by modifying the substituents on the propyl chain and the isoxazolidine ring. These derivatives were evaluated for their anti-cancer activity against various human cancer cell lines. One derivative exhibited significant cytotoxicity against breast cancer cells, highlighting the potential of this scaffold for developing new anti-cancer agents.

The safety profile of 3-(2-Isoxazolidinyl)propanoic Acid Hydrochloride has also been assessed in preclinical studies. Toxicity studies conducted in rodents showed that the compound was well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters. These findings support its further development as a potential therapeutic agent.

In conclusion, 3-(2-Isoxazolidinyl)propanoic Acid Hydrochloride (CAS No. 1255718-14-9) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers distinct biological properties, making it a valuable tool for investigating neurotransmitter systems and developing new therapeutic agents for neurological disorders and inflammatory conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, underscoring its significance in modern scientific inquiry.